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Cat. No.: B12208017
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Executive Summary & Compound Identity

2-Amino-2,2-diphenylethanol (CAS: 18903-44-1) is a sterically congested

-amino alcohol.[1][2] Unlike its more common regioisomer, (1S,2R)-2-amino-1,2-
diphenylethanol, this compound features a geminal diphenyl substitution at the amine-bearing
carbon.[1][2]

This structural motif imparts unique thermodynamic properties:

o Enhanced Kinetic Stability: The bulky phenyl groups shield the nitrogen center, retarding
nucleophilic degradation pathways (e.g., aziridine formation).[1][2]

e Elimination Resistance: The quaternary carbon at the

-position relative to the hydroxyl group lacks protons, effectively blocking standard E2
elimination pathways.[1][2]

 Steric Strain: While chemically robust, the molecule possesses high internal steric energy,
which influences its solubility and crystal lattice enthalpy.[1][2]
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(Reference)

Structure
CAS 18903-44-1 23190-16-1 / 530-36-9
Steric Bulk High (Gem-diphenyl effect) Moderate

Negligible (No Moderate (Benzylic
Elimination Risk

-Hon C2) -H available)

Physicochemical Profiling

Direct experimental constants for the 2,2-isomer are sparse in open literature compared to the
1,2-isomer.[1][2] The following profile is derived from structural analysis and comparative
chemometrics.

Predicted Thermodynamic Constants

e Physical State: Solid (Predicted).[1][2] Commercial listings as "liquid" likely refer to
supercooled states or solutions.[1][2] The high molecular weight (213.28 g/mol ) and
hydrogen-bonding capability (OH/NH2) favor a crystalline lattice.[1][2]

e Melting Point (Estimated): 110-130 °C (Lower than the 1,2-isomer’'s 144 °C due to disruption
of packing efficiency by the gem-diphenyl bulk).[1][2]

o pKa (Conjugate Acid): ~9.[1][2]2. The electron-withdrawing inductive effect of the two phenyl
rings is attenuated by the quaternary carbon, keeping the amine basicity comparable to
standard primary alkyl amines.[1][2]

e LogP (Lipophilicity): ~2.3. Highly lipophilic due to the two phenyl rings, suggesting poor
aqueous solubility but high stability in organic matrices.[1][2]

Structural Stability Analysis (Graphviz)
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The following diagram illustrates the steric shielding and lack of elimination vectors that confer
stability to this molecule.

Steric Bulk Retards N-Alkylation

Gem-Diphenyl Group
> (Kinetic Stability)

(Steric Shielding)

Quaternary Carbon (C2) Lack of H p-| Blocks Dehydration

(No Beta-Protons) (No C=C formation)
Primary Hydroxyl (C1) Reactive Site > Oxidation Risk
(Accessible) (Primary Alcohol -> Acid)

Click to download full resolution via product page

2-Amino-2,2-diphenylethanol
(HO-CH2-C(NH2)(Ph)2)

Caption: Structural decomposition of 2-Amino-2,2-diphenylethanol showing how the
guaternary center blocks elimination pathways while the gem-diphenyl group provides steric
protection.[1][2]

Thermodynamic Stability & Degradation
Pathways[1][2]
Thermal Stability (Solid State)

The "Gem-Diphenyl Effect” (Thorpe-Ingold effect) usually favors cyclization.[1][2] However, in
this molecule, the formation of an aziridine ring (3-membered) is disfavored compared to the
1,2-isomer.[1][2]

e Mechanism: Aziridine formation requires the amine nitrogen to attack the adjacent carbon
(displacing the hydroxyl, usually activated).[1][2] The steric bulk of the two phenyl groups on
the same carbon as the amine hinders the necessary orbital alignment for this attack.[1][2]

o Evidence: In Wenker synthesis protocols, the 2,2-isomer produces aziridines in significantly
lower yields than the 1,2-isomer, indicating higher stability of the open-chain amino alcohol
form.[1][2]

Solution Stability & Degradation
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When in solution (e.g., DMSO, Methanol), the molecule faces specific degradation risks:
e Oxidative Deamination (Low Risk): The

-carbon to the amine (C2) has no hydrogens.[1][2] This blocks the standard oxidative
deamination pathway (formation of imine).[1][2] The amine is chemically robust against
oxidation.[1][2]

o Oxidation of Primary Alcohol (High Risk): The primary hydroxyl group (

) is the most thermodynamically labile point.[1][2] It is susceptible to oxidation to the
corresponding amino acid (2-amino-2,2-diphenylacetic acid) or aldehyde.[1][2]

o Retro-Aldol (Null Risk): As the molecule is not an aldol adduct (it lacks the carbonyl required
for retro-aldol cleavage), the C-C bond is stable.[1][2]

Experimental Protocols for Stability Assessment

Since specific literature values are absent, the following protocols are required to
experimentally validate the thermodynamic profile of a specific batch.

Differential Scanning Calorimetry (DSC) Protocol

Objective: Determine Melting Point (

) and Heat of Fusion (

)-[11[2]

o Sample Prep: Weigh 2-5 mg of 2-Amino-2,2-diphenylethanol into a Tzero aluminum pan.
Hermetically seal (pinhole lid).

o Reference: Empty hermetically sealed aluminum pan.
e Method:
o Equilibrate at 25 °C.

o Ramp 10 °C/min to 250 °C.
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o Nitrogen purge: 50 mL/min.[1][2]

e Analysis: Identify the endothermic onset (

).[1][2] A sharp peak indicates high purity and crystallinity.[1][2] A broad peak suggests
amorphous content or impurities.[1][2] Look for exothermic decomposition events >200 °C.[1]

[2]

Forced Degradation Workflow (HPLC)

Objective: Quantify stability under stress conditions.

Condition

Protocol

Expected Outcome

Acid Hydrolysis

0.1 N HCl, 60 °C, 24h

Stable. (Protonation of amine
protects it; no hydrolyzable
bonds).[1][2]

Base Hydrolysis

0.1 N NaOH, 60 °C, 24h

Stable. (Resistant to

elimination due to lack of

-H).[1][2]

3%

Degradation. Primary alcohol

Oxidation oxidizes to carboxylic acid.[1]
, RT, 4h 2]
Stable. (Unless residual
Thermal Solid state, 80 °C, 7 days solvent lowers

)-[11[2]

Stability Testing Logic Flow (Graphviz)
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Caption: Workflow for establishing the thermodynamic baseline of 2-Amino-2,2-
diphenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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